N-(3,5-difluorophenyl)-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(3,5-difluorophenyl)-2-{3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-1H,2H,3H,4H-thieno[3,2-d]pyrimidin-1-yl}acetamide is a useful research compound. Its molecular formula is C23H19F2N3O4S and its molecular weight is 471.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Radioligand Development for PET Imaging
Compounds within the series of phenylpyrazolo[1,5-a]pyrimidineacetamides, which share structural similarities with the compound , have been explored for their selective ligand properties of the translocator protein (18 kDa). This research involved the development of DPA-714, a compound designed for labeling with fluorine-18, enabling in vivo imaging using positron emission tomography (PET). This application is crucial for advancing neurological disease research, providing insights into the brain's microglial activation in various conditions (Dollé et al., 2008).
Synthesis of Heterocyclic Compounds with Therapeutic Potentials
Research on the synthesis of novel heterocyclic compounds derived from visnaginone and khellinone, such as benzodifuranyl and thiazolopyrimidines, indicates a broader interest in creating compounds with potential anti-inflammatory and analgesic properties. These efforts highlight the exploration of novel chemistries for drug development, emphasizing the synthesis of compounds that could serve as COX inhibitors with significant analgesic and anti-inflammatory activities (Abu‐Hashem et al., 2020).
Anticancer Applications
Another area of interest is the design and synthesis of acetamide derivatives for anticancer applications. Compounds such as 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives have been tested against cancer cell lines, showing potential as new anticancer agents. This research suggests the utility of thieno[3,2-d]pyrimidine structures in developing therapies targeting specific cancer types, offering a pathway for the compound to be explored for similar applications (Al-Sanea et al., 2020).
Synthetic Methodologies for Heterocyclic Systems
The exploration of synthetic methodologies, such as those leading to 3,3-difluoroazetidinones from difluoro(trimethylsilyl)acetamides, reflects the ongoing interest in developing efficient synthetic routes for complex heterocyclic systems. This type of research is foundational for pharmaceutical development, providing the means to produce novel compounds with potential biological activities efficiently (Bordeau et al., 2006).
properties
IUPAC Name |
N-(3,5-difluorophenyl)-2-[3-[(4-ethoxyphenyl)methyl]-2,4-dioxo-4aH-thieno[3,2-d]pyrimidin-1-ium-1-yl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19F2N3O4S/c1-2-32-18-5-3-14(4-6-18)12-28-22(30)21-19(7-8-33-21)27(23(28)31)13-20(29)26-17-10-15(24)9-16(25)11-17/h3-11,21H,2,12-13H2,1H3/p+1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SFIOYKQBIQRFJH-UHFFFAOYSA-O |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=CC=C(C=C1)CN2C(=O)C3C(=[N+](C2=O)CC(=O)NC4=CC(=CC(=C4)F)F)C=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20F2N3O4S+ |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.